Cas no 24543-21-3 (Cyclopropanecarboxylicacid, 1,2,2-tricyano-3,3-diethyl-, ethyl ester)

• Product Name: Cyclopropanecarboxylicacid, 1,2,2-tricyano-3,3-diethyl-, ethyl ester
• CAS No: 24543-21-3
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 265019
• PubChem ID: 263726
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1,2,2-tricyano-3,3-diethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1,2,2-tricyano-3,3-diethyl-, ethyl ester
• 3,3-Diaethyl-1,2,2-tricyan-cyclopropan-1-carbonsaeure-aethylester
• AC1L6ABR
• AC1Q4QYN
• AG-E-73286
• AR-1I7850
• CTK4F3865
• Ethyl 1,2,2-tricyano-3,3-diethylcyclopropanecarboxylate
• NSC98389
• NSC-98389
• NSC 98389
• ethyl 1,2,2-tricyano-3,3-diethyl-cyclopropanecarboxylate
• 24543-21-3

• Inchi： 1S/C13H15N3O2/c1-4-11(5-2)12(7-14,8-15)13(11,9-16)10(17)18-6-3/h4-6H2,1-3H3
• InChI Key： LXMFDDLRYDCCOL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C#N)C(C#N)(C#N)C1(CC)CC)=O

Computed Properties

• Exact Mass: 245.11655
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• PSA: 97.67